Cas no 33870-85-8 (2,6-Diethoxypyrazine)

• Product Name: 2,6-Diethoxypyrazine
• CAS No: 33870-85-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1090809
• PubChem ID: 23273563
• Update Time: 2025-05-20

2,6-Diethoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diethoxypyrazine
• DTXSID80632202
• 33870-85-8
• DB-116498
• SCHEMBL4265088

• Inchi： 1S/C8H12N2O2/c1-3-11-7-5-9-6-8(10-7)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： IGZZJXSDNMXWIL-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(N=1)OCC)CC

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,6-Diethoxypyrazine

2,6-Diethoxypyrazine (CAS No. 33870-85-8): A Comprehensive Guide to Its Properties and Applications

2,6-Diethoxypyrazine (CAS No. 33870-85-8) is a specialized organic compound belonging to the pyrazine family, known for its unique aromatic properties and versatile applications. This compound, often referred to by its systematic name or CAS number 33870-85-8, has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical research, and material science. Its molecular structure, characterized by two ethoxy groups attached to a pyrazine ring, contributes to its distinct sensory and chemical characteristics.

In recent years, the demand for 2,6-Diethoxypyrazine has surged due to its role as a key flavor enhancer in the food and beverage industry. Consumers and manufacturers alike are increasingly interested in natural and synthetic flavor compounds that can replicate or enhance the taste profiles of various products. This compound, with its nutty, roasted, and earthy notes, is often used to mimic the flavors of coffee, cocoa, and roasted nuts. As the trend toward clean-label ingredients and plant-based alternatives grows, 2,6-Diethoxypyrazine has become a focal point for researchers aiming to develop sustainable and palatable food additives.

From a chemical perspective, 2,6-Diethoxypyrazine exhibits remarkable stability under a wide range of conditions, making it suitable for high-temperature applications such as baking and cooking. Its low volatility ensures that the flavor profile remains consistent even during prolonged storage or processing. These properties have led to its incorporation into ready-to-eat meals, snack foods, and beverage formulations. Additionally, its compatibility with other flavor molecules allows for synergistic effects, enhancing the overall sensory experience of the final product.

Beyond the food industry, 2,6-Diethoxypyrazine has found applications in pharmaceutical intermediates and cosmetic formulations. Its ability to act as a precursor in organic synthesis has made it valuable for developing novel drug candidates and therapeutic agents. Researchers are exploring its potential in neurological studies, particularly in modulating taste and olfactory receptors, which could lead to breakthroughs in sensory disorder treatments. In cosmetics, its pleasant aroma and non-toxic nature make it a popular choice for perfumes, lotions, and haircare products.

The synthesis of 2,6-Diethoxypyrazine typically involves etherification reactions of pyrazine derivatives, with careful control of reaction conditions to ensure high purity and yield. Advances in green chemistry have prompted the development of more sustainable synthesis routes, reducing the reliance on hazardous solvents and minimizing environmental impact. These innovations align with the global push toward eco-friendly manufacturing practices, a topic of great interest to both industry professionals and environmentally conscious consumers.

In the realm of analytical chemistry, 2,6-Diethoxypyrazine is often analyzed using gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These techniques enable precise quantification and identification, ensuring compliance with regulatory standards and quality control measures. The compound's distinct spectral signatures also make it a useful reference standard in laboratory settings, aiding in the calibration of instruments and the validation of analytical methods.

As the scientific community continues to uncover new applications for 2,6-Diethoxypyrazine, its market potential is expected to expand. Current research is investigating its role in functional foods, where it may contribute to enhanced nutritional profiles or health benefits. Additionally, its antioxidant properties are being studied for potential use in preservative systems, offering a natural alternative to synthetic additives. These developments underscore the compound's versatility and its ability to meet the evolving needs of multiple industries.

For those seeking detailed technical data on 2,6-Diethoxypyrazine (CAS No. 33870-85-8), resources such as chemical databases, patent literature, and academic journals provide invaluable insights. Frequently searched questions include: "What is the boiling point of 2,6-Diethoxypyrazine?", "How is 2,6-Diethoxypyrazine used in food flavoring?", and "Is 2,6-Diethoxypyrazine safe for consumption?" Addressing these queries with accurate, science-backed information is essential for building trust and credibility among stakeholders.

In conclusion, 2,6-Diethoxypyrazine stands as a testament to the intersection of chemistry, culinary arts, and innovation. Its multifaceted applications, coupled with ongoing research, position it as a compound of enduring relevance. Whether in gourmet foods, cutting-edge pharmaceuticals, or sustainable cosmetics, 2,6-Diethoxypyrazine continues to shape industries and inspire scientific discovery.